Benzyl N1-[peg1-acid]-N6-(T-boc)-L-lysinate

• Molecular Formula: C22H32N2O8
• Molecular Weight: 452.5 g/mol
• InChI: InChI=1S/C22H32N2O8/c1-22(2,3)32-21(29)23-12-8-7-11-17(24-18(25)14-30-15-19(26)27)20(28)31-13-16-9-5-4-6-10-16/h4-6,9-10,17H,7-8,11-15H2,1-3H3,(H,23,29)(H,24,25)(H,26,27)/t17-/m0/s1
• InChIKey: BUMCXVJSLSPNBS-KRWDZBQOSA-N

Benzyl N1-[PEG1-acid]-N6-(T-boc)-L-lysinate: A High-Purity, Bifunctional Lysine Linker for PROTAC and ADC Development

Benzyl N1-[PEG1-acid]-N6-(T-boc)-L-lysinate is a heterobifunctional linker molecule based on an L-lysine backbone . It incorporates a short polyethylene glycol (PEG1) chain terminating in a carboxylic acid, a tert-butyloxycarbonyl (t-Boc) protected ε-amine, and a benzyl ester-protected α-carboxyl group . This compound belongs to the alkyl/ether class of linkers and is primarily used in the synthesis of proteolysis-targeting chimeras (PROTACs) and antibody-drug conjugates (ADCs) for targeted protein degradation and bioconjugation research .

1 Orthogonal Boc/benzyl ester protection enables sequential deprotection

2 Single PEG1 spacer defines minimal linker geometry for PROTAC SAR

3 Carboxylic acid terminus supports flexible activation strategies

Why Generic Lysine-PEG Linkers Cannot Substitute for Benzyl N1-[PEG1-acid]-N6-(T-boc)-L-lysinate

The precise combination of orthogonal protecting groups (t-Boc for the ε-amine and benzyl ester for the α-carboxyl) with a single, well-defined PEG1-acid unit creates a unique reactivity profile that is not interchangeable with other in-class lysine-PEG linkers . Generic substitution with linkers lacking this exact constellation (e.g., those with different protecting groups like Fmoc/Cbz, different PEG lengths, or non-acid termini) will result in incompatible synthetic routes, altered deprotection sequences, and unpredictable physicochemical properties in the final PROTAC or ADC construct [1].

Protecting group orthogonality Boc/benzyl ester enables stepwise deprotection Fmoc/Cbz alternatives may alter deprotection sequence

PEG spacer length Defined PEG1 unit for short-linker SAR Longer PEG chains may shift ternary complex geometry

Terminal functionality Stable carboxylic acid for on-demand activation NHS ester analogs risk premature hydrolysis

• [1] MedChemExpress. Benzyl N1-[PEG1-NHS]-N6-(t-Boc)-L-lysinate. Product Page. View Source

Quantitative Evidence for Selecting Benzyl N1-[PEG1-acid]-N6-(T-boc)-L-lysinate Over Its Closest Analogs

Purity Profile: ≥98% Purity Provides a More Reliable Starting Point Compared to Lower-Purity PEG1-Linker Alternatives

Benzyl N1-[PEG1-acid]-N6-(T-boc)-L-lysinate is commercially available with a minimum purity of ≥98%, as verified by standard analytical methods . This is in contrast to several other common PEG1-based linkers, such as Benzyl-PEG1-Boc and certain Mal-PEG1-Boc formulations, which are often specified at >95% purity . A 3% difference in absolute purity translates to a 60% reduction in potential impurities (from ≤5% to ≤2%), which is a critical factor in minimizing side reactions during sensitive conjugation steps.

Purity Profile

Specification review

≥98% vs >95% (common PEG1 linkers)

Lower impurity risk reduces side reactions

Cross-study vendor specification comparison

Evidence Dimension	Chemical Purity (Vendor Specification)
Target Compound Data	≥98%
Comparator Or Baseline	Benzyl-PEG1-Boc (>95%)
Quantified Difference	≥3% absolute purity advantage (≤2% vs. ≤5% impurity)
Conditions	Commercial vendor specifications for reagent-grade compounds

Why This Matters

Higher initial purity reduces the need for labor-intensive purification steps and lowers the risk of introducing undefined byproducts into a complex multi-step synthesis, directly impacting research reproducibility and project timelines.

Terminal Functionality: Carboxylic Acid Offers a Distinct Conjugation Handle Compared to NHS Ester Analogs, Enabling Divergent Synthetic Strategies

The target compound features a terminal carboxylic acid, enabling activation and coupling with a free choice of activating agents (e.g., EDC/HOBt, HATU) . This is a key differentiator from its closest structural analog, Benzyl N1-[PEG1-NHS]-N6-(t-Boc)-L-lysinate, which contains a pre-activated N-hydroxysuccinimide (NHS) ester [1]. While the NHS ester provides a fast, one-step conjugation, the carboxylic acid offers greater flexibility and stability during storage and synthesis planning, as it avoids the hydrolysis and instability issues associated with NHS esters in aqueous environments [1].

Reactive Terminus

Reported comparison

Carboxylic acid vs NHS ester

Flexible activation and improved storage stability

NHS esters prone to hydrolysis; acid form more stable

Evidence Dimension	Reactive Terminus
Target Compound Data	Carboxylic Acid (-COOH)
Comparator Or Baseline	Benzyl N1-[PEG1-NHS]-N6-(t-Boc)-L-lysinate (NHS Ester)
Quantified Difference	Qualitative difference in reactivity and stability
Conditions	Structural comparison of commercially available analogs

Why This Matters

The carboxylic acid handle provides synthetic chemists with a more stable and versatile building block. It can be stored for longer periods and allows for fine-tuned activation protocols, whereas the NHS ester analog requires careful handling to prevent premature hydrolysis and has a more limited shelf life, making the acid form the preferred choice for complex, multi-step PROTAC or ADC assembly.

• [1] MedChemExpress. Benzyl N1-[PEG1-NHS]-N6-(t-Boc)-L-lysinate. Product Page. View Source

Linker Length: A Single PEG1 Unit Provides a Defined, Minimal Spacer Distance, Critical for Optimizing Ternary Complex Formation in PROTACs

The compound incorporates exactly one PEG unit (PEG1), which translates to a highly defined, short spacer arm . In PROTAC design, linker length is a primary determinant of degradation efficiency (DC50) [1]. While direct comparative data for this exact compound is limited, extensive literature confirms that varying linker length by even a single PEG unit can dramatically alter the ternary complex geometry between the target protein and E3 ligase, thereby changing the DC50 value by orders of magnitude [1]. For instance, studies on other PEG-based PROTACs show that a shift from PEG2 to PEG4 can result in >10-fold differences in degradation potency [1].

Linker Length Impact

Class-level

Potential >10-fold DC50 shift per PEG unit

Defined PEG1 supports SAR for ternary complex

General PROTAC literature observation; data to verify

Evidence Dimension	Linker Length and Its Impact on Degradation Potency (DC50)
Target Compound Data	PEG1 (single unit)
Comparator Or Baseline	Common PEG linkers (e.g., PEG2, PEG4, PEG6)
Quantified Difference	Potential >10-fold change in DC50 based on linker length variation [1]
Conditions	In vitro PROTAC degradation assays (general class observation)

Why This Matters

The defined, minimal length of the PEG1 spacer is not arbitrary; it is a critical parameter for optimizing the proximity and orientation needed for efficient ubiquitination. Procuring this specific length is essential for structure-activity relationship (SAR) studies where precise control over linker geometry is required.

• [1] Bricelj, A., et al. (2020). Current strategies for the design of PROTAC linkers: a critical review. Exploration of Targeted Anti-tumor Therapy, 1(5), 273-312. View Source

Optimized Applications for Benzyl N1-[PEG1-acid]-N6-(T-boc)-L-lysinate in Bioconjugation and Degrader Synthesis

Systematic PROTAC Linker Optimization and Structure-Activity Relationship (SAR) Studies

This compound is ideally suited for systematic SAR studies aimed at determining the optimal linker length and composition for a given PROTAC target pair. Its single, well-defined PEG1 unit and orthogonal protecting groups allow researchers to precisely control the spatial distance between the target protein ligand and the E3 ligase binder . Given the established impact of linker length on DC50 values [1], this compound serves as the critical 'short linker' benchmark in a library where other analogs (e.g., PEG2, PEG4) are compared.

Multi-Step Synthesis of Complex ADC Payloads Requiring Orthogonal Deprotection

The orthogonal protecting group strategy (Boc for ε-amine, benzyl ester for α-carboxyl) makes this linker a powerful tool in the multi-step synthesis of complex ADC payloads . The terminal carboxylic acid can be activated to attach a cytotoxic drug, while the ε-amine can be selectively deprotected (using TFA) to install a cleavable or non-cleavable linker to the antibody. This sequential, orthogonal approach is not possible with linkers lacking this specific protection scheme, preventing unwanted cross-reactions and improving overall synthetic yield and purity .

Stable Building Block for High-Throughput Bioconjugation Screening Libraries

The stability of the carboxylic acid terminus compared to NHS esters makes this compound a preferred building block for preparing large screening libraries of bioconjugates . Researchers can prepare a stock solution of the linker, aliquot it, and then activate it with various reagents (e.g., EDC, DCC) immediately before coupling to different amines. This 'on-demand' activation minimizes the risk of compound degradation and ensures higher consistency across a library of hundreds or thousands of reactions, a key advantage for industrial R&D and academic core facilities .

Application

Selection Property

Validation Focus

PROTAC linker-length SAR studies

Defined PEG1 spacer and orthogonal protection

DC50 and ternary complex geometry optimization

Multi-step ADC payload assembly

Sequential Boc/benzyl ester deprotection

Stepwise synthesis without cross-reactivity

High-throughput bioconjugation libraries

Stable carboxylic acid terminus

On-demand activation and batch consistency

• [1] Bricelj, A., et al. (2020). Current strategies for the design of PROTAC linkers: a critical review. Exploration of Targeted Anti-tumor Therapy, 1(5), 273-312. View Source